Cas no 1697862-49-9 (3-azabicyclo3.3.1nonane-3-carbonyl chloride)

• Product Name: 3-azabicyclo3.3.1nonane-3-carbonyl chloride
• CAS No: 1697862-49-9
• MF: C₉H₁₄ClNO
• MW: 187.666561603546
• CID: 6021489
• PubChem ID: 130479819
• Update Time: 2025-06-11

3-azabicyclo3.3.1nonane-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-azabicyclo3.3.1nonane-3-carbonyl chloride
• 3-Azabicyclo[3.3.1]nonane-3-carbonyl chloride
• EN300-1612437
• 1697862-49-9
• 3-Azabicyclo[3.3.1]nonane-3-carbonylchloride

• Inchi： 1S/C9H14ClNO/c10-9(12)11-5-7-2-1-3-8(4-7)6-11/h7-8H,1-6H2
• InChI Key： NXARCJGROSHKGY-UHFFFAOYSA-N
• SMILES： C(Cl)(N1CC2CC(CCC2)C1)=O

Computed Properties

• Exact Mass: 187.0763918g/mol
• Monoisotopic Mass: 187.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.3Ų

Additional information on 3-azabicyclo3.3.1nonane-3-carbonyl chloride

Comprehensive Overview of 3-Azabicyclo[3.3.1]nonane-3-carbonyl chloride (CAS No. 1697862-49-9)

The compound 3-Azabicyclo[3.3.1]nonane-3-carbonyl chloride (CAS No. 1697862-49-9) is a highly specialized chemical intermediate that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. Its unique bicyclic structure and reactive carbonyl chloride moiety make it a valuable building block for the development of novel drug candidates and bioactive molecules. Researchers and chemists are increasingly exploring its potential in the design of heterocyclic compounds, which are pivotal in modern medicinal chemistry.

One of the key reasons for the growing interest in 3-Azabicyclo[3.3.1]nonane-3-carbonyl chloride is its role in the synthesis of nitrogen-containing scaffolds. These scaffolds are essential for creating molecules with enhanced binding affinity and selectivity, particularly in targeting enzymes and receptors involved in diseases such as cancer and neurological disorders. The compound's azabicyclo core also contributes to improved metabolic stability, a critical factor in drug development.

In recent years, the demand for high-purity intermediates like 3-Azabicyclo[3.3.1]nonane-3-carbonyl chloride has surged, driven by advancements in high-throughput screening and combinatorial chemistry. These techniques require reliable and structurally diverse building blocks to accelerate the discovery of new therapeutic agents. The compound's compatibility with amide coupling reactions and other cross-coupling methodologies further enhances its utility in synthetic workflows.

Another area where 3-Azabicyclo[3.3.1]nonane-3-carbonyl chloride shines is in the development of peptide mimetics. Peptide-based drugs are gaining traction due to their high specificity and low toxicity, but their poor oral bioavailability remains a challenge. By incorporating azabicyclic motifs, researchers can design peptidomimetics that mimic the biological activity of peptides while overcoming their limitations. This approach aligns with the current trend of rational drug design and structure-activity relationship (SAR) studies.

The compound's CAS No. 1697862-49-9 is frequently searched in academic and industrial databases, reflecting its importance in cutting-edge research. Queries such as "synthesis of 3-Azabicyclo[3.3.1]nonane-3-carbonyl chloride" and "applications of azabicyclic carbonyl chlorides" are common among chemists seeking to leverage its properties. Additionally, its relevance to green chemistry initiatives is noteworthy, as efforts to optimize its synthesis with minimal waste and energy consumption are underway.

From a commercial perspective, 3-Azabicyclo[3.3.1]nonane-3-carbonyl chloride is available through specialized chemical suppliers who cater to the needs of pharmaceutical R&D and contract manufacturing organizations (CMOs). Quality control measures, including HPLC purity analysis and NMR characterization, ensure that the compound meets the stringent requirements of these industries. As the demand for custom synthesis and tailor-made intermediates grows, this compound is poised to play an even more prominent role.

In conclusion, 3-Azabicyclo[3.3.1]nonane-3-carbonyl chloride (CAS No. 1697862-49-9) represents a versatile and valuable tool in the arsenal of synthetic chemists and drug developers. Its bicyclic framework and reactive functional group offer endless possibilities for innovation in drug discovery and beyond. As research continues to uncover new applications, this compound will undoubtedly remain a focal point in the quest for next-generation therapeutics.